Cas no 2122508-09-0 (1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile)

• Product name: 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile
• CAS No: 2122508-09-0
• MF: C₁₃H₁₅FN₂
• MW: 218.270006418228
• CID: 5949042
• PubChem ID: 165698977

1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile
• 1-[2-(dimethylamino)-5-fluorophenyl]cyclobutane-1-carbonitrile
• EN300-1758404
• 2122508-09-0

• Inchi： 1S/C13H15FN2/c1-16(2)12-5-4-10(14)8-11(12)13(9-15)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： PLGJJJWFIMYLED-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C#N)CCC1)N(C)C

Computed Properties

• Exact Mass: 218.12192665g/mol
• Monoisotopic Mass: 218.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Additional information on 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile

Comprehensive Overview of 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile (CAS No. 2122508-09-0)

1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile (CAS No. 2122508-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane core and fluorophenyl moiety, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The dimethylamino and fluorophenyl groups in 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and cancer research. Its ability to interact with biological targets has positioned it as a compound of interest in high-throughput screening and medicinal chemistry.

In the context of current trends, 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile aligns with the growing demand for small-molecule drugs and precision medicine. The compound's carbonitrile functional group further enhances its reactivity, enabling diverse synthetic pathways. This adaptability is crucial for addressing challenges in drug delivery systems and biocompatibility, topics frequently searched by professionals in the field.

From an industrial perspective, the synthesis of 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile involves advanced techniques such as palladium-catalyzed cross-coupling and microwave-assisted reactions. These methods are often discussed in forums and publications, reflecting the compound's relevance in modern green chemistry initiatives. Its potential for scalability and efficiency makes it a candidate for process optimization and cost-effective manufacturing.

Environmental and safety considerations are also paramount when working with 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile. While the compound is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with broader industry queries about chemical storage and waste management, which are critical for compliance with regulatory standards.

In summary, 1-2-(dimethylamino)-5-fluorophenylcyclobutane-1-carbonitrile (CAS No. 2122508-09-0) represents a promising avenue for scientific exploration. Its multifaceted applications, from pharmaceutical development to material innovation, underscore its importance in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic solutions.